Cas no 31350-88-6 (3,4-Dimethyl-2-hexanol)

3,4-Dimethyl-2-hexanol is a branched-chain secondary alcohol with the molecular formula C8H18O. Its structure features methyl groups at the 3 and 4 positions, contributing to its steric and electronic properties. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the production of fragrances, flavors, and specialty chemicals. Its defined branching enhances solubility in organic solvents, making it suitable for applications requiring controlled reactivity. The secondary alcohol functionality allows for further derivatization, such as oxidation or esterification. With a well-characterized purity profile, 3,4-Dimethyl-2-hexanol is valued for its consistency in laboratory and industrial processes.
3,4-Dimethyl-2-hexanol structure
3,4-Dimethyl-2-hexanol structure
Product Name:3,4-Dimethyl-2-hexanol
CAS No:31350-88-6
MF:C8H18O
MW:130.227922916412
MDL:MFCD00021887
CID:88908
PubChem ID:140547
Update Time:2025-06-09

3,4-Dimethyl-2-hexanol Chemical and Physical Properties

Names and Identifiers

    • 3,4-Dimethyl-2-hexanol
    • 3,4-Dimethyl-2-hexanol,erythro + threo
    • 3,4-Dimethyl-2-hexanol,threo + erythro
    • 2-Hexanol, 3,4-dimethyl-
    • 3,4-Dimethyl-2-hexanol, erythro + threo
    • 3,4-DIMETHYL-2-HEXANOL, THREO + ERYTHRO
    • HJU2VAV95A
    • UNII-HJU2VAV95A
    • DTXSID20871299
    • LBJWJHMCZHKLQU-UHFFFAOYSA-N
    • NS00096153
    • 3,4-Dimethyl-2-hexanol,erythro+threo,98%
    • NSC 95421
    • 2-Hexanol,4-dimethyl-
    • NSC95421
    • 31350-88-6
    • NSC-95421
    • AKOS006220437
    • CS-0295520
    • MFCD00021887
    • 3,4-dimethylhexan-2-ol
    • 19550-05-1
    • SCHEMBL1660526
    • EN300-1245379
    • DTXCID50818970
    • MDL： MFCD00021887
    • Inchi： 1S/C8H18O/c1-5-6(2)7(3)8(4)9/h6-9H,5H2,1-4H3
    • InChI Key： LBJWJHMCZHKLQU-UHFFFAOYSA-N
    • SMILES： OC(C)C(C)C(C)CC

Computed Properties

  • Exact Mass: 130.13600
  • Monoisotopic Mass: 130.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 71
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: liquid
  • Density: 0.817  
  • Boiling Point: 163.5 ℃ at 760 mmHg。 产品描述 安全性：
  • Flash Point: 59.2 ℃ 
  • Refractive Index: 1.422 
  • PSA: 20.23000
  • LogP: 2.04940
  • Solubility: Not determined

3,4-Dimethyl-2-hexanol Security Information

3,4-Dimethyl-2-hexanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Cooke Chemical
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